Cas no 2138056-30-9 (6-bromo-N-tert-butylquinazolin-2-amine)
6-bromo-N-tert-butylquinazolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-N-tert-butylquinazolin-2-amine
- EN300-1162144
- 2138056-30-9
-
- Inchi: 1S/C12H14BrN3/c1-12(2,3)16-11-14-7-8-6-9(13)4-5-10(8)15-11/h4-7H,1-3H3,(H,14,15,16)
- InChI Key: MIZOXZRIOQPVEX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C=NC(=N2)NC(C)(C)C
Computed Properties
- Exact Mass: 279.03711g/mol
- Monoisotopic Mass: 279.03711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.8Ų
6-bromo-N-tert-butylquinazolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162144-0.05g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 0.05g |
$924.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-0.1g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 0.1g |
$968.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-0.25g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 0.25g |
$1012.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-0.5g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 0.5g |
$1056.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-1.0g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 1g |
$1100.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-2.5g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 2.5g |
$2155.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-5.0g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 5g |
$3189.0 | 2023-05-24 | ||
| Enamine | EN300-1162144-10.0g |
6-bromo-N-tert-butylquinazolin-2-amine |
2138056-30-9 | 10g |
$4729.0 | 2023-05-24 |
6-bromo-N-tert-butylquinazolin-2-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-bromo-N-tert-butylquinazolin-2-amine
Comprehensive Overview of 6-bromo-N-tert-butylquinazolin-2-amine (CAS No. 2138056-30-9): Properties, Applications, and Research Insights
6-bromo-N-tert-butylquinazolin-2-amine (CAS No. 2138056-30-9) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by a bromine substituent at the 6-position and a tert-butylamine group at the 2-position, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in kinase inhibition and cancer therapeutics, aligning with the growing demand for targeted drug discovery.
In recent years, the scientific community has focused on heterocyclic compounds like 6-bromo-N-tert-butylquinazolin-2-amine due to their versatility in medicinal chemistry. The compound's CAS No. 2138056-30-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its brominated quinazoline core offers opportunities for further functionalization, a topic widely discussed in forums like ResearchGate and LinkedIn groups dedicated to organic synthesis.
From an industrial perspective, 6-bromo-N-tert-butylquinazolin-2-amine is synthesized via Pd-catalyzed cross-coupling or nucleophilic substitution reactions, methods often highlighted in patents related to small-molecule drug development. The compound's tert-butyl group enhances metabolic stability, a critical factor in optimizing drug candidates—a hot topic in AI-driven drug design platforms like Atomwise and BenevolentAI. These trends underscore its alignment with current biotech innovations.
Environmental and regulatory considerations for CAS No. 2138056-30-9 are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's low ecotoxicity profile makes it suitable for sustainable chemistry initiatives, a priority for organizations like the ACS Green Chemistry Institute. This aspect resonates with the rising interest in green synthesis methods among chemists.
Future research directions for 6-bromo-N-tert-butylquinazolin-2-amine may include its role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, areas gaining traction in preclinical studies. Its structural modularity could also inspire applications in material science, such as organic semiconductors. These interdisciplinary connections position the compound as a nexus for cutting-edge research.
2138056-30-9 (6-bromo-N-tert-butylquinazolin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)